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Compound of Interest

Compound Name: ent-17-Hydroxykauran-3-one

Cat. No.: B1632175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ent-17-Hydroxykauran-3-one is a tetracyclic diterpenoid belonging to the kaurane class, a

group of natural products known for their diverse and potent biological activities. Isolated from

the medicinal plant Euphorbia fischeriana, this compound, with the molecular formula

C₂₀H₃₂O₂, has garnered interest within the scientific community for its potential therapeutic

applications, particularly in the realms of oncology and inflammatory diseases. This technical

guide provides a comprehensive overview of the available scientific data on ent-17-
Hydroxykauran-3-one, including its physicochemical properties, spectroscopic data, and

known biological activities. Detailed experimental protocols for isolation and potential biological

assays are also presented to facilitate further research and development.

Physicochemical Properties
ent-17-Hydroxykauran-3-one is a crystalline solid with a molecular weight of 304.47 g/mol . Its

molecular structure features the characteristic tetracyclic kaurane skeleton with a hydroxyl

group at position 17 and a ketone at position 3.
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Property Value Reference

Molecular Formula C₂₀H₃₂O₂ N/A

Molecular Weight 304.47 g/mol N/A

CAS Number 960589-81-5 [1]

Appearance White to off-white solid N/A

Solubility

Soluble in methanol, ethanol,

DMSO, and other organic

solvents.

N/A

Spectroscopic Data
Detailed spectroscopic data is crucial for the unambiguous identification and characterization of

ent-17-Hydroxykauran-3-one. While a comprehensive public database of its spectra is not

readily available, the following represents typical expected data based on its structure and

related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl

groups on the kaurane skeleton, protons adjacent to the ketone and hydroxyl groups, and

the methylene and methine protons of the tetracyclic system.

¹³C NMR: The carbon NMR spectrum will display 20 distinct signals corresponding to the

carbon atoms in the molecule. The carbonyl carbon of the ketone at C-3 would appear

significantly downfield (around 210-220 ppm), while the carbon bearing the hydroxyl group

(C-17) would resonate in the range of 60-70 ppm.

Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HR-MS): HR-MS analysis would confirm the elemental

composition of the molecule, with the protonated molecule [M+H]⁺ exhibiting a mass-to-

charge ratio consistent with the molecular formula C₂₀H₃₃O₂⁺.

Infrared (IR) Spectroscopy
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The IR spectrum of ent-17-Hydroxykauran-3-one is predicted to show a strong absorption

band corresponding to the carbonyl (C=O) stretching of the ketone group (around 1700-1725

cm⁻¹) and a broad absorption band for the hydroxyl (O-H) stretching vibration (around 3200-

3600 cm⁻¹).

Biological Activities
Kaurane-type diterpenoids isolated from Euphorbia fischeriana have been reported to exhibit a

range of biological activities, including cytotoxic and anti-inflammatory effects. While specific

quantitative data for ent-17-Hydroxykauran-3-one is limited in publicly accessible literature,

the structural similarity to other bioactive kauranes suggests its potential in these areas.

Cytotoxic Activity
Numerous studies have demonstrated the anticancer potential of kaurane diterpenoids. These

compounds can induce apoptosis and inhibit the proliferation of various cancer cell lines.

Further investigation is warranted to determine the specific cytotoxic profile and IC₅₀ values of

ent-17-Hydroxykauran-3-one against a panel of human cancer cell lines.

Anti-inflammatory Activity
The anti-inflammatory properties of kaurane diterpenoids are also well-documented. They can

modulate key inflammatory pathways, such as the NF-κB signaling pathway, and inhibit the

production of pro-inflammatory mediators like nitric oxide (NO) and prostaglandins. Research

into the anti-inflammatory effects of ent-17-Hydroxykauran-3-one could reveal its potential for

treating inflammatory disorders.

Experimental Protocols
Isolation of ent-17-Hydroxykauran-3-one from Euphorbia
fischeriana
The following is a general protocol for the isolation of kaurane diterpenoids from the roots of

Euphorbia fischeriana. Optimization may be required for maximizing the yield of ent-17-
Hydroxykauran-3-one.
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Dried and powdered roots of
Euphorbia fischeriana

Maceration with 95% Ethanol
(3x, 24h each)

Filtration and concentration
under reduced pressure

Crude Ethanol Extract

Suspend in H₂O

Liquid-Liquid Partitioning

Petroleum Ether Fraction

Non-polar compounds

Ethyl Acetate Fraction

Medium-polar compounds

n-Butanol Fraction

Polar compounds

Silica Gel Column Chromatography
(Gradient elution: Petroleum Ether/Ethyl Acetate)

Collection and analysis of fractions (TLC)

Further purification of target fractions
(e.g., Sephadex LH-20, Preparative HPLC)

ent-17-Hydroxykauran-3-one

Click to download full resolution via product page

Caption: General workflow for the isolation of ent-17-Hydroxykauran-3-one.
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In Vitro Cytotoxicity Assay (MTT Assay)
This protocol outlines a standard procedure to evaluate the cytotoxic effects of ent-17-
Hydroxykauran-3-one on cancer cell lines.
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Seed cancer cells in 96-well plates
(e.g., 5x10³ cells/well)

Incubate for 24h
(37°C, 5% CO₂)

Treat cells with varying concentrations of
ent-17-Hydroxykauran-3-one

Incubate for 48h

Add MTT solution (5 mg/mL)
to each well

Incubate for 4h

Add DMSO to dissolve formazan crystals

Measure absorbance at 570 nm
using a microplate reader

Calculate cell viability and IC₅₀ values

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inflammatory Response

Apoptosis

LPS TLR4 NF-κB Pathway Pro-inflammatory Cytokines
(TNF-α, IL-6)

iNOS, COX-2

Bcl-2 Family
(e.g., ↓Bcl-2, ↑Bax) Caspase Cascade Apoptosis

ent-17-Hydroxykauran-3-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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